Cas no 38366-03-9 (4,5,6,9,10-pentamethoxy-indeno[1,2,3-ij]isoquinoline)
38366-03-9 structure
Product Name:4,5,6,9,10-pentamethoxy-indeno[1,2,3-ij]isoquinoline
CAS No:38366-03-9
MF:C20H19NO5
MW:353.368565797806
CID:2066939
Update Time:2025-04-21
4,5,6,9,10-pentamethoxy-indeno[1,2,3-ij]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,9,10-pentamethoxy-indeno[1,2,3-ij]isoquinoline
- Imelutein
- Imeluteine
- Imenine
-
- Inchi: 1S/C20H19NO5/c1-22-12-7-6-10-14-13-11(17(23-2)20(26-5)19(14)25-4)8-9-21-16(13)15(10)18(12)24-3/h6-9H,1-5H3
- InChI Key: OWLCQIBCVLVWHV-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2C3C4=C(C(=C(C(=C4C2=CC=1)OC)OC)OC)C=CN=3
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- XLogP3: 1.513
4,5,6,9,10-pentamethoxy-indeno[1,2,3-ij]isoquinoline Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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